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Compound of Interest

Compound Name: Kokusaginine

Cat. No.: B1673745 Get Quote

IUPAC Name: 4,6,7-trimethoxyfuro[2,3-b]quinoline

CAS Registry Number: 484-08-2

This technical guide provides an in-depth overview of kokusaginine, a furoquinoline alkaloid

with demonstrated biological activities. This document is intended for researchers, scientists,

and drug development professionals interested in the therapeutic potential of this natural

product.

Physicochemical Properties
Kokusaginine is a crystalline solid with the molecular formula C₁₄H₁₃NO₄ and a molecular

weight of 259.26 g/mol . A summary of its key physicochemical properties is presented in Table

1.
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Property Value Reference

IUPAC Name
4,6,7-trimethoxyfuro[2,3-

b]quinoline
[1]

CAS Registry Number 484-08-2 [1]

Molecular Formula C₁₄H₁₃NO₄ [1]

Molecular Weight 259.26 g/mol [1]

Melting Point 171-172 °C [2]

Solubility

Soluble in DMSO, chloroform,

dichloromethane, ethyl

acetate, and acetone.

Sparingly soluble in aqueous

buffers.

pKa Data not available

Biological Activities and Mechanism of Action
Kokusaginine has been investigated for a range of biological activities, with a primary focus on

its potential as an anticancer, antiplasmodial, and cholinesterase inhibitory agent.

Anticancer Activity
Kokusaginine has demonstrated significant cytotoxic effects against various cancer cell lines.

Its anticancer mechanism is primarily attributed to the inhibition of tubulin polymerization, a

critical process for cell division. This disruption of microtubule dynamics leads to cell cycle

arrest and apoptosis.

Furthermore, kokusaginine has been shown to modulate the activity of P-glycoprotein (P-gp),

a transmembrane protein responsible for multidrug resistance in cancer cells. By inhibiting P-

gp, kokusaginine can enhance the efficacy of other chemotherapeutic agents.

Table 2: In Vitro Anticancer Activity of Kokusaginine
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Cell Line Cancer Type IC₅₀ (µM) Reference

HeLa Cervical Cancer -

A431 Skin Cancer -

MCF-7 Breast Cancer -

A2780 Ovarian Cancer -

Antiplasmodial Activity
The antiplasmodial properties of kokusaginine suggest its potential as a lead compound for

the development of new antimalarial drugs. Further research is needed to fully elucidate its

mechanism of action against Plasmodium falciparum.

Cholinesterase Inhibition
Kokusaginine exhibits inhibitory activity against acetylcholinesterase (AChE), an enzyme

involved in the breakdown of the neurotransmitter acetylcholine. This activity suggests its

potential for the development of therapeutics for neurodegenerative diseases such as

Alzheimer's disease.

Signaling Pathway Interactions
Kokusaginine has been shown to modulate key cellular signaling pathways implicated in

cancer progression.

PI3K/Akt Signaling Pathway
The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell

growth, proliferation, and survival. Kokusaginine has been reported to inhibit this pathway,

contributing to its pro-apoptotic effects in cancer cells. The precise molecular interactions of

kokusaginine within this pathway are an active area of investigation.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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